Naphtho(1,8-bc)pyran-2,7-dione, 3,3a,6,6a,9a,9b-hexahydro-9-methoxy-9b-(methoxymethyl)-, (3aalpha,6abeta,9abeta,9balpha)-

• CAS No.: 104199-23-7
• Molecular Formula: C15H18O5
• Molecular Weight: 278.30 g/mol
• IUPAC Name: 12-methoxy-13-(methoxymethyl)-2-oxatricyclo[7.3.1.05,13]trideca-6,11-diene-3,10-dione
• InChI: InChI=1S/C15H18O5/c1-18-8-15-9-4-3-5-10(15)11(16)7-12(19-2)14(15)20-13(17)6-9/h3-4,7,9-10,14H,5-6,8H2,1-2H3
• InChI Key: NLNLJUJHGJDQKK-UHFFFAOYSA-N
• Canonical SMILES: COCC12C3CC=CC1CC(=O)OC2C(=CC3=O)OC

Description

Naphtho(1,8-bc)pyran-2,7-dione, 3,3a,6,6a,9a,9b-hexahydro-9-methoxy-9b-(methoxymethyl)-, (3aalpha,6abeta,9abeta,9balpha)- is a complex organic compound that belongs to the class of naphthopyran derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of naphthopyran derivatives typically involves multi-step organic reactions. Common synthetic routes may include:

Cyclization Reactions: Formation of the pyran ring through cyclization of appropriate precursors.

Functional Group Modifications: Introduction of methoxy and methoxymethyl groups through nucleophilic substitution or other suitable reactions.

Industrial Production Methods

Industrial production of such compounds often involves optimization of reaction conditions to achieve high yields and purity. This may include:

Catalysts: Use of specific catalysts to enhance reaction rates.

Temperature and Pressure Control: Maintaining optimal temperature and pressure conditions to favor desired reactions.

Chemical Reactions Analysis

Types of Reactions

Naphthopyran derivatives can undergo various chemical reactions, including:

Oxidation: Conversion of functional groups to higher oxidation states.

Reduction: Reduction of carbonyl groups to alcohols or other reduced forms.

Substitution: Replacement of functional groups with other substituents.

Common Reagents and Conditions

Typical reagents and conditions used in these reactions include:

Oxidizing Agents: Such as potassium permanganate or chromium trioxide.

Reducing Agents: Such as sodium borohydride or lithium aluminum hydride.

Solvents: Appropriate solvents like dichloromethane or ethanol to facilitate reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction may produce alcohols.

Scientific Research Applications

Chemistry: Used as intermediates in organic synthesis and as building blocks for more complex molecules.

Biology: Investigated for their biological activities, including antimicrobial and anticancer properties.

Medicine: Potential use in drug development due to their diverse pharmacological effects.

Industry: Applications in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of naphthopyran derivatives involves interactions with specific molecular targets and pathways. These may include:

Enzyme Inhibition: Binding to and inhibiting the activity of specific enzymes.

Receptor Modulation: Interacting with cellular receptors to modulate signaling pathways.

DNA Intercalation: Inserting between DNA base pairs, affecting replication and transcription processes.

Comparison with Similar Compounds

Similar Compounds

Naphthopyran derivatives can be compared with other similar compounds such as:

Coumarins: Known for their anticoagulant and antimicrobial properties.

Flavonoids: Widely studied for their antioxidant and anti-inflammatory effects.

Chromones: Investigated for their potential therapeutic applications.

Uniqueness

The uniqueness of naphthopyran derivatives lies in their specific structural features and the diverse range of chemical reactions they can undergo. This makes them valuable in various scientific and industrial applications.

Conclusion

Naphtho(1,8-bc)pyran-2,7-dione, 3,3a,6,6a,9a,9b-hexahydro-9-methoxy-9b-(methoxymethyl)-, (3aalpha,6abeta,9abeta,9balpha)- is a complex and versatile compound with significant potential in various fields. Further research and detailed studies are required to fully understand its properties and applications.